Cas no 204862-70-4 (3,5-Dimethoxyisonicotinaldehyde)

3,5-Dimethoxyisonicotinaldehyde is a versatile aromatic aldehyde featuring a pyridine core substituted with methoxy groups at the 3- and 5-positions and an aldehyde functional group at the 4-position. This compound is particularly valuable in organic synthesis, serving as a key intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its electron-rich pyridine ring and reactive aldehyde group enable efficient participation in condensation, cyclization, and cross-coupling reactions. The methoxy substituents enhance solubility and influence reactivity, making it useful for constructing complex heterocyclic frameworks. High purity and consistent quality ensure reliable performance in research and industrial applications.
3,5-Dimethoxyisonicotinaldehyde structure
204862-70-4 structure
Product Name:3,5-Dimethoxyisonicotinaldehyde
CAS No:204862-70-4
MF:C8H9NO3
MW:167.161962270737
MDL:MFCD06410671
CID:254524
Update Time:2025-06-14

3,5-Dimethoxyisonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dimethoxyisonicotinaldehyde
    • 3,5-dimethoxypyridine-4-carbaldehyde
    • 3,5-DIMETHOXYPYRIDINE-4-CARBOXALDEHYDE
    • 4-Pyridinecarboxaldehyde,3,5-dimethoxy-
    • 3,5-dimethoxy-4-pyridine carboxaldehyde
    • 3,5-dimethoxy-4-pyridinecarbaldehyde
    • 3,5-dimethoxy-4-pyridinecarboxaldehyde
    • WJPFKYRAVTUOIZ-UHFFFAOYSA-N
    • FCH852573
    • VP14410
    • CM10828
    • AX8019269
    • F
    • MDL: MFCD06410671
    • Inchi: 1S/C8H9NO3/c1-11-7-3-9-4-8(12-2)6(7)5-10/h3-5H,1-2H3
    • InChI Key: WJPFKYRAVTUOIZ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=NC=C(C=1C=O)OC

Computed Properties

  • Exact Mass: 167.05800
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 139
  • XLogP3: 0.3
  • Topological Polar Surface Area: 48.4

Experimental Properties

  • Density: 1.174
  • PSA: 48.42000
  • LogP: 0.91130

3,5-Dimethoxyisonicotinaldehyde Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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3,5-Dimethoxyisonicotinaldehyde Suppliers

Amadis Chemical Company Limited
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(CAS:204862-70-4)3,5-Dimethoxyisonicotinaldehyde
Order Number:A814602
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:07
Price ($):364.0
Email:sales@amadischem.com

3,5-Dimethoxyisonicotinaldehyde Related Literature

Additional information on 3,5-Dimethoxyisonicotinaldehyde

Recent Advances in the Study of 3,5-Dimethoxyisonicotinaldehyde (CAS: 204862-70-4) in Chemical Biology and Pharmaceutical Research

3,5-Dimethoxyisonicotinaldehyde (CAS: 204862-70-4) is a key intermediate in the synthesis of various bioactive compounds and has garnered significant attention in chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile building block for the development of novel therapeutic agents, particularly in the fields of oncology, infectious diseases, and neurodegenerative disorders. This research brief consolidates the latest findings on the compound's synthesis, biological activity, and applications in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 3,5-Dimethoxyisonicotinaldehyde via a modified Vilsmeier-Haack reaction, achieving a yield of 78% with high purity. The study emphasized the compound's role as a precursor for the development of kinase inhibitors, showcasing its utility in targeting cancer-related signaling pathways. Molecular docking simulations revealed strong binding affinities to key oncogenic kinases, suggesting its potential as a scaffold for anti-cancer drug design.

In the context of infectious diseases, research from Bioorganic & Medicinal Chemistry Letters (2024) explored the antimicrobial properties of derivatives synthesized from 3,5-Dimethoxyisonicotinaldehyde. The study reported significant activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) as low as 2 µg/mL. These findings underscore the compound's potential in addressing the global challenge of antibiotic resistance.

Further investigations into neurodegenerative applications were detailed in a recent ACS Chemical Neuroscience publication (2024). The study utilized 3,5-Dimethoxyisonicotinaldehyde to synthesize small molecules targeting amyloid-beta aggregation, a hallmark of Alzheimer's disease. In vitro assays demonstrated a 60% reduction in amyloid-beta fibril formation, highlighting the compound's promise as a therapeutic candidate for neurodegenerative disorders.

Ongoing research is also exploring the compound's utility in prodrug design and targeted drug delivery systems. A preprint from ChemRxiv (2024) described the development of pH-sensitive prodrugs using 3,5-Dimethoxyisonicotinaldehyde as a linker, enabling selective drug release in tumor microenvironments. This innovative approach could enhance the efficacy and reduce the side effects of chemotherapeutic agents.

In conclusion, 3,5-Dimethoxyisonicotinaldehyde (CAS: 204862-70-4) continues to emerge as a valuable tool in chemical biology and pharmaceutical research. Its versatility in synthesis, coupled with its diverse biological activities, positions it as a critical component in the development of next-generation therapeutics. Future studies are expected to further elucidate its mechanisms of action and expand its applications in precision medicine.

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Amadis Chemical Company Limited
(CAS:204862-70-4)3,5-Dimethoxyisonicotinaldehyde
A814602
Purity:99%
Quantity:1g
Price ($):364.0
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